Cas no 327091-30-5 (4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid)

• Product Name: 4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid
• CAS No: 327091-30-5
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• CID: 843326
• PubChem ID: 5186707
• Update Time: 2025-05-19

4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-FLUORO-3-METHYL-BENZENESULFONYLAMINO)-BENZOIC ACID
• 4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid
• AKOS000115004
• G31549
• F3318-0242
• EN300-00464
• CS-0218254
• SB83070
• 4-(4-fluoro-3-methylphenylsulfonamido)benzoicacid
• Z56792247
• 4-(4-fluoro-3-methylphenylsulfonamido)benzoic acid
• J-513503
• Oprea1_753845
• MFCD02708128
• 327091-30-5
• 4-[(4-fluoro-3-methylphenyl)sulfonylamino]benzoic acid

• MDL： MFCD02708128
• Inchi： 1S/C14H12FNO4S/c1-9-8-12(6-7-13(9)15)21(19,20)16-11-4-2-10(3-5-11)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key： IHBQWIIYCBTSFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.04710720g/mol
• Monoisotopic Mass: 309.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.8Ų

Additional information on 4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid

4-(4-Fluoro-3-Methylbenzenesulfonamido)Benzoic Acid: A Comprehensive Overview

4-(4-Fluoro-3-Methylbenzenesulfonamido)Benzoic Acid is a sophisticated organic compound with the CAS number 327091-30-5. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a benzoic acid moiety linked to a sulfonamide group, which is further substituted with a fluorine atom and a methyl group on the aromatic ring. This combination of functional groups imparts the compound with versatile chemical reactivity and biological activity.

Recent studies have highlighted the importance of 4-fluoro-3-methylbenzenesulfonamide as a key intermediate in the synthesis of various bioactive molecules. The sulfonamide group, in particular, is known for its ability to modulate the pharmacokinetic properties of drugs, such as improving solubility and enhancing bioavailability. Researchers have explored the use of this compound in designing novel anti-inflammatory agents, where its ability to inhibit specific enzymes has shown promising results.

The benzoic acid moiety in 4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid plays a crucial role in determining the compound's acidity and reactivity. This functional group is often utilized in the synthesis of esters, amides, and other derivatives, which are widely used in pharmaceuticals and agrochemicals. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

In terms of applications, 4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid has been investigated for its potential as a building block in drug discovery. Its unique combination of electron-withdrawing groups (fluorine and sulfonamide) and electron-donating groups (methyl) creates a molecule with a balanced electronic profile, making it suitable for interactions with various biological targets. For instance, studies have demonstrated its ability to act as a template for constructing heterocyclic compounds with enhanced pharmacological activities.

From an environmental perspective, the synthesis and application of 4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, ensuring that the compound can be synthesized in an environmentally friendly manner. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

Looking ahead, ongoing research is focused on expanding the scope of 4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid into new areas such as nanotechnology and advanced materials. Its structural versatility makes it a candidate for developing functional materials with tailored properties for applications in electronics and sensors.

In conclusion, 4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid stands out as a multifaceted compound with significant potential across diverse scientific domains. Its continued exploration will undoubtedly contribute to breakthroughs in medicine, materials science, and beyond.